Cas no 306387-90-6 (3-Keto-N-aminoethyl-N’-aminocaproyldihydrocinnamoyl Cyclopamine)

• Product Name: 3-Keto-N-aminoethyl-N’-aminocaproyldihydrocinnamoyl Cyclopamine
• CAS No: 306387-90-6
• Molecular Formula: C₄₄H₆₃N₃O₄
• Molecular Weight: 697.98872
• CID: 300039
• PubChem ID: 16760383

3-Keto-N-aminoethyl-N’-aminocaproyldihydrocinnamoyl Cyclopamine Properties

Names and Identifiers

• Benzenepropanamide,N-[6-[[2-[(3'R,3'aS,6'S,6aS,6bS,7'aR,2'R,11aS,11bR)-1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-3-oxospiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-4'-yl]ethyl]amino]-6-oxohexyl]-
• 3-Keto-N-aminoethyl-N’-aminocaproyldihydrocinnamoyl Cyclopamine
• 3-Keto-N-aMinoethyl-N'-aMinocaproyldihydrocinnaMoyl CyclopaMine
• Benzenepropanamide,N-[6-[[2-[(3'R,3'aS,6'S,6aS,6bS,7'aR,2'R,11aS,11bR)-1,2,3,3'a,4,4',5',6,6',6a,6b,7,7',7'a,8,11,11a,11b-octadecahydro-3',6',10,11b-tetramethyl-3-oxospiro[9H-benzo[a]fluorene-9,2'(3'H
• Cyclopamine-KAAD
• Cyclopamine-KAAD (KAAD-Cyclopamine)
• KAAD-Cyclopamine
• Shh Signaling Antagonist II
• WDHRPWOAMDJICD-BWBMXWGBSA-N
• DTXSID70587893
• N-[2-[(3'R,7'aR)-3',6',10,11b-tetramethyl-3-oxospiro[1,2,4,6,6a,6b,7,8,11,11a-decahydrobenzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl]ethyl]-6-(3-phenylpropanoylamino)hexanamide
• 306387-90-6
• 3-keto-N-aminoethylaminoethylcaproyldihydrocinnamoyl cyclopamine
• AKOS030255534
• N-{2-[(8xi,9xi,10xi,14xi,17xi,22xi,23R,25xi)-3-Oxo-17,23-epoxyveratraman-28-yl]ethyl}-6-(3-phenylpropanamido)hexanamide
• G91431

• MDL： MFCD03425585
• InChIKey： UEXHYPKVOFBABD-MMBLKLCGSA-N
• Inchi： InChI=1S/C44H63N3O4/c1-28-24-40-42(47(27-28)41(50)16-11-31-9-12-32(13-10-31)39(49)8-6-5-7-22-46-23-21-45)30(3)44(51-40)20-18-35-36-15-14-33-25-34(48)17-19-43(33,4)38(36)26-37(35)29(44)2/h9-10,12-14,28,30,35-36,38,40,42,46H,5-8,11,15-27,45H2,1-4H3/t28-,30+,35-,36-,38-,40?,42-,43-,44-/m0/s1
• SMILES： C[C@H]1CC2[C@H]([C@@H](C)[C@@]3(CC[C@H]4[C@@H]5CC=C6CC(=O)CC[C@]6(C)[C@H]5CC4=C3C)O2)N(C1)C(=O)CCC7=CC=C(C=C7)C(=O)CCCCCNCCN

Computed Properties

• Exact Mass: 697.48200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 697.48185750g/mol
• Heavy Atom Count: 51
• Complexity: 1370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• LogP: 8.40240
• PSA: 101.73000
• Refractive Index: 1.588
• Boiling Point: 875.6°C at 760 mmHg
• Flash Point: 483.3°C
• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids